Cas no 133342-91-3 ((2S)-7,8,3',4',5'-pentamethoxyflavan)

• Product Name: (2S)-7,8,3',4',5'-pentamethoxyflavan
• CAS No: 133342-91-3
• MF: C₂₀H₂₄O₆
• MW: 360.400966644287
• CID: 2022573
• PubChem ID: 23730738
• Update Time: 2025-04-21

(2S)-7,8,3',4',5'-pentamethoxyflavan Chemical and Physical Properties

Names and Identifiers

• (2S)-7,8,3',4',5'-pentamethoxyflavan
• Penta-Me ether-3',4',5',7,8-Pentahydroxyflavan
• CHEBI:175634
• 3',4',5',7,8-Pentamethoxyflavan
• 7,8-dimethoxy-2-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-chromene
• 7,8-dimethoxy-2-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran
• DTXSID101147016
• CHEMBL459239
• (2S)-3,4-Dihydro-7,8-dimethoxy-2-(3,4,5-trimethoxyphenyl)-2H-1-benzopyran
• 133342-91-3

• Inchi： 1S/C20H24O6/c1-21-15-9-7-12-6-8-14(26-18(12)20(15)25-5)13-10-16(22-2)19(24-4)17(11-13)23-3/h7,9-11,14H,6,8H2,1-5H3/t14-/m0/s1
• InChI Key： PAGHIDUEYGMXRM-AWEZNQCLSA-N
• SMILES： O1C2C(=C(C=CC=2CC[C@H]1C1C=C(C(=C(C=1)OC)OC)OC)OC)OC

Computed Properties

• Exact Mass: 360.15728848g/mol
• Monoisotopic Mass: 360.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-O-methylated flavonoids